N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea

• IUPAC Name: 1-[2-(1H-indol-3-yl)ethyl]-3-(3-methylphenyl)thiourea
• InChI: InChI=1S/C18H19N3S/c1-13-5-4-6-15(11-13)21-18(22)19-10-9-14-12-20-17-8-3-2-7-16(14)17/h2-8,11-12,20H,9-10H2,1H3,(H2,19,21,22)
• InChI Key: URKBNPLSMNARMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NCCC2=CNC3=CC=CC=C32
• Molecular Formula: C18H19N3S
• Molecular Weight: 309.4 g/mol

Description

N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea, also known as SRI-30827, is a novel small molecule compound that has gained significant attention in the scientific research community. This compound has shown promising results in various laboratory experiments and has the potential to be used in the development of new therapeutic agents.

Mechanism of Action

The mechanism of action of N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea is not fully understood, but it is believed to target the microtubule network in cells. Microtubules are essential for cell division, and N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea has been shown to disrupt microtubule dynamics, leading to cell death.
Biochemical and Physiological Effects
N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea has been shown to have a range of biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for tumor growth and metastasis. In addition, N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea has been found to have anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea is its high potency and selectivity towards cancer cells. This makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea is its poor solubility in aqueous solutions, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea. One area of research is the development of new formulations that improve its solubility and bioavailability. Another area of research is the identification of the specific molecular targets of N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea, which could lead to the development of more targeted therapies. Additionally, further studies are needed to investigate the potential of N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea in combination with other cancer therapies.

Synthesis Methods

The synthesis of N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea involves the reaction between 3-methylphenyl isothiocyanate and 1H-indole-3-ethylamine. The reaction is carried out in the presence of a base, such as potassium carbonate, and an organic solvent, such as dichloromethane. The product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea has been studied extensively for its potential use in the development of new therapeutic agents. It has been shown to have anti-tumor activity in various cancer cell lines, including breast, lung, and prostate cancer. N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methylphenyl)thiourea has also been found to inhibit the growth of drug-resistant cancer cells.